Hexahydro-1H-azepine-1-carbaldehyde

Specification

• CAS No.: 25114-81-2
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: azepane-1-carbaldehyde
• Standard InChI: InChI=1S/C7H13NO/c9-7-8-5-3-1-2-4-6-8/h7H,1-6H2
• Standard InChI Key: AIPVTTKYSPOWFO-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C=O
• Canonical SMILES: C1CCCN(CC1)C=O

Introduction

Hexahydro-1H-azepine-1-carbaldehyde, with the CAS number 25114-81-2, is a chemical compound of interest in various research applications. It is characterized by its molecular formula C7H13NO and molecular weight of approximately 127.18 g/mol. This compound is a colorless liquid, often used in research contexts due to its unique chemical properties.

Synthesis Methods

The synthesis of hexahydro-1H-azepine-1-carbaldehyde involves several steps, including the reduction of caprolactam to obtain hexamethyleneimine, followed by an amidation reaction. This process aims to improve yield and purity while reducing environmental impact by avoiding certain catalysts and minimizing waste generation.

Synthesis Steps

• Reduction of Caprolactam: Caprolactam is reduced in the presence of a catalyst to produce hexamethyleneimine.

• Amidation Reaction: Hexamethyleneimine undergoes an amidation reaction with formamide under reduced pressure conditions to yield hexahydro-1H-azepine-1-carbaldehyde.

Safety and Handling

Hexahydro-1H-azepine-1-carbaldehyde poses several hazards and requires careful handling:

• Skin Irritation: Causes skin irritation (Category 2).

• Eye Irritation: Causes serious eye irritation (Category 2).

• Inhalation Hazards: Harmful if inhaled and may cause respiratory irritation.

• Storage and Disposal: Should be stored in a well-ventilated area, kept tightly closed, and disposed of according to applicable regulations.

Safety Precautions Table

Hazard	Description
Skin Irritation	Causes skin irritation (Category 2)
Eye Irritation	Causes serious eye irritation (Category 2)
Inhalation Hazards	Harmful if inhaled; may cause respiratory irritation
Storage and Disposal	Store in a well-ventilated area; dispose according to regulations